ethyl (3E)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate

• Molecular Formula: C15H15N7O5S
• Molecular Weight: 405.4 g/mol
• IUPAC Name: ethyl (3E)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C15H15N7O5S/c1-2-27-15(24)10-7-18-13-11(14(23)21-22(13)12(10)16)20-19-8-3-5-9(6-4-8)28(17,25)26/h3-7,16,19H,2H2,1H3,(H,21,23)(H2,17,25,26)/b16-12?,20-11+
• InChI Key: YMWXZWZPSXJPJT-JTDVABBVSA-N
• Isomeric SMILES: CCOC(=O)C1=CN=C2/C(=N\NC3=CC=C(C=C3)S(=O)(=O)N)/C(=O)NN2C1=N
• SMILES: CCOC(=O)C1=CN=C2C(=NNC3=CC=C(C=C3)S(=O)(=O)N)C(=O)NN2C1=N

Description

Ethyl (3E)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

The mechanism of action of ethyl (ethyl (3E)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate involves the inhibition of various enzymes and proteins, including COX-2, MMP-9, and VEGF. It also induces apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
Ethyl (ethyl (3E)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate has been found to exhibit various biochemical and physiological effects. It reduces the production of pro-inflammatory cytokines and mediators, such as TNF-α, IL-1β, and PGE2. It also inhibits tumor growth and angiogenesis by reducing the expression of various growth factors, such as VEGF and bFGF.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl (ethyl (3E)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate in lab experiments is its potent anti-inflammatory and anticancer activities. However, its limitations include its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on ethyl (ethyl (3E)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate. These include:
1. Developing more efficient synthesis methods to improve the yield and purity of the compound.
2. Investigating the potential of the compound as a therapeutic agent for various inflammatory and cancer-related diseases.
3. Studying the mechanism of action of the compound in more detail to identify new targets for drug development.
4. Evaluating the pharmacokinetics and pharmacodynamics of the compound in vivo to determine its safety and efficacy.
5. Exploring the potential of the compound as a lead compound for the development of new drugs with improved activity and selectivity.
In conclusion, ethyl (ethyl (3E)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate is a promising compound with potential applications in various research fields. Its potent anti-inflammatory and anticancer activities make it an attractive candidate for drug development. However, further research is needed to fully understand its mechanism of action and to evaluate its safety and efficacy in vivo.

Synthesis Methods

The synthesis method of ethyl (ethyl (3E)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate involves the reaction of 4-aminobenzenesulfonamide and ethyl 3-amino-2-oxo-4-phenylbutanoate in the presence of triethylamine and acetic anhydride. The reaction mixture is then refluxed in ethanol to obtain the desired compound.

Scientific Research Applications

Ethyl (ethyl (3E)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate)-7-imino-2-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate has been extensively studied for its potential applications in various research fields. It has been found to exhibit anti-inflammatory, anticancer, and antimicrobial activities.